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Compound of Interest

Compound Name: Acetyl-Hirudin (53-65) (sulfated)

CAS No.: 348603-19-0

Cat. No.: B1495770

Get Quote

Executive Summary
Acetyl-Hirudin (53-65) (sulfated) is a synthetic, C-terminal peptide fragment derived from the

medicinal leech protein hirudin. Unlike small-molecule direct thrombin inhibitors (DTIs) that

target the catalytic active site, this peptide functions as a specific Exosite I inhibitor.

Its primary utility in coagulation research and drug development lies in its ability to decouple

thrombin’s fibrinogen-clotting activity from its catalytic amidolytic activity. The presence of a

sulfate group on Tyrosine-63 is the critical molecular determinant, enhancing binding affinity to

thrombin by approximately 10-fold compared to its non-sulfated counterpart. This guide details

the molecular mechanism, kinetic advantages, and validated experimental protocols for utilizing

this peptide.

Molecular Architecture & Sequence
The peptide corresponds to the acidic C-terminal tail of Hirudin Variant 1 (HV1). The N-terminal

acetylation mimics the native protein backbone continuity (preventing charge interference) and

enhances stability against aminopeptidases.
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Sequence Specification
Position Residue Chemical Property Function

N-Term Acetyl Capping Group
Stability / Charge

Neutralization

53 Asp (D) Acidic (-) Electrostatic Steering

54 Gly (G) Non-polar Flexibility

55 Asp (D) Acidic (-) Electrostatic Steering

56 Phe (F) Hydrophobic
Hydrophobic Core

Interaction

57 Glu (E) Acidic (-) Electrostatic Steering

58 Glu (E) Acidic (-) Electrostatic Steering

59 Ile (I) Hydrophobic
Hydrophobic Core

Interaction

60 Pro (P) Cyclic
Structural Rigidity

(Helix termination)

61 Glu (E) Acidic (-) Electrostatic Steering

62 Glu (E) Acidic (-) Electrostatic Steering

63 Tyr (Y-SO3) Sulfated/Aromatic
Critical Exosite I

Anchor

64 Leu (L) Hydrophobic
Hydrophobic

Interaction

65 Gln (Q) Polar C-terminal Cap

The Role of Sulfation (Tyr63)
In native hirudin, Tyr63 is post-translationally sulfated. This modification creates a high-density

negative charge that forms a salt bridge with the basic residues (Arg73, Arg77, Lys149) within

Thrombin’s anion-binding Exosite I.
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Non-sulfated:

Sulfated:

The sulfation is not merely an enhancer; it is the primary driver for the "fast-on" rate of the

inhibitor, electrostatically steering the peptide into the positively charged exosite.

Mechanism of Action: Exosite I Inhibition
Thrombin possesses two distinct electropositive patches (Exosites) flanking the active site.

Acetyl-Hirudin (53-65) binds exclusively to Exosite I (the Fibrinogen Recognition Site).

Mode of Inhibition
Steric Hindrance: By occupying Exosite I, the peptide physically blocks the docking of bulky

macromolecular substrates like Fibrinogen and the Thrombin Receptor (PAR-1).

Active Site Accessibility: Crucially, the peptide does not bind to the catalytic active site

(Ser195/His57/Asp102). Small synthetic substrates (e.g., Chromogenic S-2238) can still

enter the active site and be cleaved.

This unique mechanism allows researchers to distinguish between steric inhibition (clotting

prevention) and catalytic inhibition (amidolytic prevention).

Pathway Visualization
The following diagram illustrates the selective inhibition mechanism.
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Figure 1: Mechanism of Action. The sulfated peptide occupies Exosite I, blocking Fibrinogen

docking while leaving the Active Site accessible to small molecules.

Comparative Kinetics: Sulfated vs. Non-Sulfated
For drug development and assay calibration, understanding the kinetic impact of the sulfate

group is vital. The table below summarizes consensus data from equilibrium binding studies.

Parameter
Ac-Hirudin (53-65)
Sulfated

Ac-Hirudin (53-65)
Non-Sulfated

Impact of Sulfation

Dissociation Constant

(

)

~10-20x Higher

Affinity

Binding Energy (

)

High (Entropy driven

by water release)
Moderate

Sulfation stabilizes the

complex via salt

bridges.

Thrombin Time (

)
Low nanomolar range Micromolar range

Significant potency

increase.

S-2238 Inhibition (

)

No Inhibition (

)

No Inhibition (

)

Neither form blocks

the active site.

Expert Insight: When using this peptide as a control in surface plasmon resonance (SPR) or

ELISA, the non-sulfated version is often an inadequate negative control due to its residual

weak binding. A scrambled sequence is preferred as a true negative control.

Experimental Protocols
These protocols are designed to validate the peptide's activity and distinguish its mechanism

from active-site inhibitors (like Argatroban).

Protocol A: Thrombin Time (Clotting Assay)
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Objective: Demonstrate inhibition of fibrinogen cleavage.[1][2][3]

Reagents:

Buffer: TBS-BSA (50 mM Tris-HCl, 150 mM NaCl, 0.1% BSA, pH 7.4).

Thrombin: Human

-thrombin (0.1 U/mL final).

Fibrinogen: Human fibrinogen (2 mg/mL).

Inhibitor: Ac-Hirudin(53-65)-SO3 (Serial dilutions: 0 nM to 500 nM).

Workflow:

Incubation: Mix 50

L of Thrombin with 50

L of Inhibitor in a clotting cuvette. Incubate for 5 minutes at 37°C.

Initiation: Add 100

L of pre-warmed Fibrinogen.

Measurement: Measure time to clot formation using a mechanical coagulometer or optical

density at 405 nm (turbidity).

Result: Clotting time should increase dose-dependently.

should be in the low nanomolar range (~20-50 nM).

Protocol B: Chromogenic Substrate Assay (The
"Negative" Test)
Objective: Verify the active site remains open (proving Exosite specificity).

Reagents:
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Substrate: S-2238 (Chromogenix) or equivalent (H-D-Phe-Pip-Arg-pNA).

Stop Solution: 20% Acetic Acid.

Workflow:

Incubation: Mix 50

L Thrombin + 50

L Inhibitor (High concentration: 1

M). Incubate 5 min at 37°C.

Control: Mix 50

L Thrombin + 50

L Buffer (No inhibitor).

Initiation: Add 100

L S-2238 (100

M).

Reaction: Incubate 5-10 minutes.

Termination: Add 50

L Stop Solution.

Read: Absorbance at 405 nm.

Result: The Absorbance of the Inhibitor sample should be nearly identical (>95%) to the

Control. If absorbance drops significantly, the peptide is contaminated or non-specific.

Assay Logic Flow
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Figure 2: Experimental Logic. This flowchart demonstrates how to use the peptide to

differentiate substrate recognition sites.

Drug Development Context: From Fragment to
Bivalirudin
Acetyl-Hirudin (53-65) is the intellectual ancestor of the drug Bivalirudin (Angiomax).

Hirudin (Native): Irreversible, immunogenic, difficult to monitor.

Hirugen (The Fragment): Ac-Hirudin(53-64)-SO3. Good safety, but only blocks the exosite

(weak anticoagulant alone).

Hirulog (Bivalirudin): Researchers linked the Ac-Hirudin(53-65) fragment (Exosite binder) to a

D-Phe-Pro-Arg-Pro sequence (Active site binder) via a poly-glycine linker.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1495770/docs?utm_src=pdf-body-img#technical-guide-function-of-acetyl-hirudin-53-65-sulfated-in-coagulation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1495770?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Result: A "bivalent" inhibitor that binds both sites.

Mechanism:[1][4][5][6][7] Thrombin cleaves the linker, converting Bivalirudin back into a

low-affinity fragment (like Ac-Hirudin 53-65), allowing thrombin function to recover. This

creates a reversible, safer anticoagulant profile.

Research Application: Ac-Hirudin (53-65) sulfated is currently used to "protect" Exosite I during

structural studies or to prevent thrombin-mediated platelet activation (via PAR-1) without

stopping the cleavage of small fluorogenic probes in high-throughput screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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